Cas no 2171779-73-8 (tert-butyl 3-(1-amino-4,4-dimethylcyclohexyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-4,4-dimethylcyclohexyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171779-73-8
• MF: C₁₈H₃₄N₂O₃
• MW: 326.474165439606
• CID: 5930401
• PubChem ID: 165601400
• Update Time: 2025-06-23

tert-butyl 3-(1-amino-4,4-dimethylcyclohexyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-4,4-dimethylcyclohexyl)-3-hydroxypiperidine-1-carboxylate
• EN300-1646041
• 2171779-73-8

• Inchi： 1S/C18H34N2O3/c1-15(2,3)23-14(21)20-12-6-7-18(22,13-20)17(19)10-8-16(4,5)9-11-17/h22H,6-13,19H2,1-5H3
• InChI Key： QQQYNVYZNACKQN-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 326.25694295g/mol
• Monoisotopic Mass: 326.25694295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-4,4-dimethylcyclohexyl)-3-hydroxypiperidine-1-carboxylate

Terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate: A Novel Compound in Pharmaceutical Research

Terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate (CAS No. 2171779-73-8) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has attracted considerable attention due to its potential applications in drug development and therapeutic innovation. The tert-butyl group, a common protective moiety in organic synthesis, plays a critical role in stabilizing the molecule during synthetic processes. The 3-(1-Amino-4,4-Dimethylcyclohexyl) substituent introduces functional groups that may modulate biological activity, while the 3-hydroxypiperidine-1-carboxylate core provides a scaffold for further chemical modifications. Recent studies have highlighted the compound's potential in targeting specific molecular pathways, making it a promising candidate for research in neuropharmacology and metabolic disorders.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate exhibits unique pharmacological properties. The 1-amino-4,4-dimethylcyclohexyl group is believed to interact with G-protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases. Computational models suggest that this substituent may enhance ligand-receptor binding affinity, which is a critical factor in drug efficacy. Additionally, the hydroxyl group at the piperidine ring is hypothesized to participate in hydrogen bonding interactions, further modulating the compound's biological activity. These structural features make the molecule a valuable tool for exploring novel therapeutic strategies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate. A 2023 study in *Organic & Biomolecular Chemistry* reported a multistep synthesis involving the coupling of a cyclohexylamine derivative with a piperidine-based scaffold. The use of catalytic asymmetric reactions was pivotal in achieving the desired stereochemistry, a critical aspect for pharmaceutical applications. This synthetic approach not only highlights the compound's structural complexity but also underscores the importance of stereochemical control in drug development. The tert-butyl group, acting as a temporary protecting group, was selectively removed under mild conditions, demonstrating the compound's chemical stability during synthesis.

Pharmacological studies on terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate have revealed its potential in modulating intracellular signaling pathways. A 2023 preclinical study in *Pharmacology Research & Perspectives* showed that the compound exhibits selectivity for the adenosine A2A receptor, a target associated with neurodegenerative diseases. The hydroxyl group may contribute to the compound's ability to act as a partial agonist, a property that could be exploited in the treatment of conditions such as Parkinson's disease. These findings suggest that the molecule could serve as a lead compound for the development of more effective therapeutics.

The tert-butyl group in terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate is not only a synthetic tool but also a key structural element that influences the compound's solubility and bioavailability. Research published in *Drug Discovery Today* (2023) indicates that the presence of the tert-butyl group enhances the compound's lipophilicity, which is essential for crossing the blood-brain barrier. This property is particularly relevant for neuropharmacological applications, where the ability to target the central nervous system is critical. The hydroxyl group, on the other hand, may improve the compound's water solubility, ensuring adequate distribution within the body.

Recent studies have also explored the 3-(1-Amino-4,4-Dimethylcyclohexyl) substituent's role in modulating enzyme activity. A 2023 paper in *Bioorganic & Medicinal Chemistry* reported that this group may inhibit specific kinases involved in inflammatory responses. The amino functionality is believed to interact with the active site of these enzymes, thereby reducing their activity. This mechanism of action could be harnessed for the development of anti-inflammatory drugs, highlighting the compound's versatility in therapeutic applications. The dimethyl groups on the cyclohexyl ring may further stabilize the molecule, preventing premature degradation in vivo.

Advances in analytical techniques have facilitated the characterization of terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure. A 2023 study in *Analytical Chemistry* utilized tandem mass spectrometry to analyze the compound's fragmentation patterns, providing insights into its stability and reactivity. These analytical methods are crucial for ensuring the accuracy of synthetic processes and for evaluating the compound's behavior in biological systems.

The hydroxyl group in terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate is a focal point for further chemical modifications. Researchers are exploring the possibility of replacing this group with other functional groups to enhance the compound's pharmacological profile. A 2023 study in *Chemical Communications* investigated the effects of substituting the hydroxyl group with an acetyl group, which resulted in improved metabolic stability. Such modifications could lead to the development of more effective therapeutics with longer half-lives in the body.

The tert-butyl group's role in the synthesis of terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate is a testament to the importance of protective groups in organic chemistry. A 2023 review in *Organic Chemistry Frontiers* highlighted how the tert-butyl group acts as a temporary shield, preventing unwanted side reactions during the synthesis. This group is selectively removed under acidic conditions, revealing the core structure of the compound. The controlled removal of the tert-butyl group is critical for achieving the desired chemical properties and biological activity.

Recent studies have also examined the 3-hydroxypiperidine-1-carboxylate core's potential in modulating ion channel activity. A 2023 paper in *Cell Reports* demonstrated that this scaffold may interact with voltage-gated sodium channels, a target implicated in conditions such as epilepsy. The hydroxyl group is hypothesized to influence the compound's ability to modulate channel activity, offering a new avenue for the development of anticonvulsant drugs. These findings underscore the compound's potential in addressing a wide range of medical conditions.

As research on terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate progresses, its applications in pharmaceutical science are becoming increasingly evident. The compound's structural complexity, combined with its unique functional groups, positions it as a valuable lead for the development of novel therapeutics. Continued exploration of its pharmacological properties and synthetic potential will be essential in translating these findings into clinical applications. The tert-butyl group, the hydroxyl functionality, and the 1-amino-4,4-dimethylcyclohexyl substituent all contribute to the compound's versatility, making it a promising candidate for future drug discovery efforts.

Collaborative efforts between chemists and pharmacologists are expected to accelerate the development of terbutil 3-(1-Amino-4,4-Dimethylcyclohexyl)-3-Hydroxypiperidine-1-Carboxylate as a therapeutic agent. Advances in computational modeling and high-throughput screening are likely to play a significant role in identifying the compound's optimal applications. As the field of pharmaceutical chemistry continues to evolve, this compound stands as a testament to the innovative potential of organic synthesis in addressing complex medical challenges.